Cas no 29721-79-7 (2-Propenoic acid,2-methyl-, hydroxybutyl ester)

2-Propenoic acid,2-methyl-, hydroxybutyl ester structure
29721-79-7 structure
Product Name:2-Propenoic acid,2-methyl-, hydroxybutyl ester
CAS No:29721-79-7
MF:C8H14O3
MW:158.194962978363
CID:276086
PubChem ID:3015483
Update Time:2025-04-19

2-Propenoic acid,2-methyl-, hydroxybutyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, hydroxybutyl ester
    • 1-hydroxybutyl 2-methylprop-2-enoate
    • Hydroxybutyl methacrylate
    • EINECS 249-808-7
    • 29721-79-7
    • NS00051857
    • SCHEMBL14871
    • DTXSID20952173
    • Inchi: 1S/C8H14O3/c1-4-5-7(9)11-8(10)6(2)3/h7,9H,2,4-5H2,1,3H3
    • InChI Key: QNMHRRCVEGQTPS-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)C(CCC)O

Computed Properties

  • Exact Mass: 158.09432
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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